Cas no 86457-85-4 (5H-Tetrazole, 5-diazo-)

• Product Name: 5H-Tetrazole, 5-diazo-
• CAS No: 86457-85-4
• MF: CN₆
• MW: 96.0508975982666
• CID: 661653
• PubChem ID: 13173792
• Update Time: 2025-04-19

5H-Tetrazole, 5-diazo- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole, 5-diazo-
• 5-diazotetrazole
• DTXSID20524773
• diazotetrazole
• 5-Diazo-5H-tetrazole
• 86457-85-4

• Inchi： 1S/CN6/c2-3-1-4-6-7-5-1
• InChI Key： CCIGNVHJZFBDPI-UHFFFAOYSA-N
• SMILES： N1C(=[N+]=[N-])N=NN=1

Computed Properties

• Exact Mass: 96.01844403g/mol
• Monoisotopic Mass: 96.01844403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Propargyl-type 1,3-dipolar organic compounds Diazo compounds